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Get Quote

Ethyl 2-chloro-5-formylbenzoate is a synthetic organic compound characterized by a

trifunctional architecture: an aromatic aldehyde, an ethyl ester, and an aryl chloride. This
unique combination of reactive sites makes it a highly valuable, yet sparsely documented,
intermediate for the synthesis of complex molecular scaffolds. Its structure is particularly
relevant for constructing substituted isobenzofuranones, biaryl compounds, and other
heterocyclic systems of interest in medicinal chemistry and materials science.

The strategic placement of an electron-withdrawing aldehyde and ester on a chlorinated
benzene ring offers chemists a versatile platform for sequential and orthogonal chemical
modifications. This guide aims to consolidate the available information, provide expert-driven
predictive analysis where data is unavailable, and outline the synthetic potential of this
compound. By grounding our discussion in established chemical principles and data from
analogous structures, we provide a reliable technical resource for professionals looking to
incorporate Ethyl 2-chloro-5-formylbenzoate into their research and development programs.

Section 1: Molecular Structure and Physicochemical
Properties
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The core structure consists of a benzene ring substituted at positions 1, 2, and 5 with an ethyl

carboxylate, a chlorine atom, and a formyl (aldehyde) group, respectively. While extensive

experimental data for this specific molecule is not widely published, we can predict its key

properties based on its structure and data from closely related analogs, such as Ethyl 4-

chlorobenzoate and Methyl 2-formylbenzoate.[1][2]

Table 1: Chemical Identifiers and Physicochemical Properties

Property Value Source | Basis
CAS Number 1808157-95-0 Public Record
Molecular Formula C10H9sClO3 Calculated
Molecular Weight 212.63 g/mol Calculated
Ethyl 2-chloro-5-
IUPAC Name IUPAC Nomenclature
formylbenzoate
Appearance White to off-white solid or oil Predicted
N ) Predicted based on analogs[1]
Boiling Point ~250-280 °C
[3]
) Predicted based on analogs|[1]
Density ~1.2 - 1.3 g/cm3
[3]
Soluble in common organic
N solvents (DCM, EtOAc, THF, )
Solubility o Predicted from structure
Acetone). Low solubility in
water.
Predicted based on analogs[1]
LogP ~2.5-35

[4]

Section 2: Synthesis and Purification

While a specific published procedure for CAS 1808157-95-0 is not readily available, a logical

and robust synthetic route involves the esterification of its corresponding carboxylic acid, 2-

chloro-5-formylbenzoic acid (CAS 1206625-81-1). This precursor is commercially available
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from various chemical suppliers, making this a practical approach for laboratory-scale
synthesis.[5][6][7]

Proposed Synthetic Pathway: Fischer Esterification

The most direct method is a Fischer esterification, reacting the carboxylic acid with ethanol in
the presence of a strong acid catalyst. This is a classic, reversible reaction where the removal
of water drives the equilibrium toward the product.[8]

[Z-Chloro-S-formylbenzoic Ac@

Ethanol (Excess) Fischer Esterification Ethyl 2-chloro-5-formylbenzoate

cat. Hs¢» | !
Reflux, 4-6h

Click to download full resolution via product page

Caption: Proposed synthesis via Fischer Esterification.

Experimental Protocol: Laboratory Scale Synthesis

This protocol is a self-validating system designed for high yield and purity.
» Reaction Setup:

o To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
add 2-chloro-5-formylbenzoic acid (1.85 g, 10.0 mmaol).

o Add absolute ethanol (75 mL). The large excess of ethanol serves as both reactant and
solvent, driving the reaction equilibrium.
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o Carefully add concentrated sulfuric acid (0.5 mL) dropwise with stirring. This acts as the
catalyst.

e Reaction Execution:

o Heat the mixture to reflux (approximately 80°C) and maintain for 4-6 hours.

o Causality: Refluxing provides the necessary activation energy for the reaction. The
progress can be monitored by Thin Layer Chromatography (TLC) by observing the
disappearance of the starting carboxylic acid spot.

e Workup and Isolation:

o Cool the reaction mixture to room temperature.

o Reduce the volume of ethanol to approximately 20 mL using a rotary evaporator.

o Transfer the residue to a separatory funnel containing 100 mL of ethyl acetate and 100 mL
of deionized water. Shake and separate the layers.

o Wash the organic layer sequentially with:

» Saturated aqueous sodium bicarbonate (2 x 50 mL) to neutralize the sulfuric acid and
remove any unreacted carboxylic acid. Self-Validation: Cessation of effervescence
indicates complete acid neutralization.

= Brine (1 x 50 mL) to remove residual water.

o Dry the organic layer over anhydrous sodium sulfate (Naz2S0Oa), filter, and concentrate
under reduced pressure to yield the crude product.

o Purification:

o Purify the crude oil or solid by flash column chromatography on silica gel, using a
hexane/ethyl acetate gradient (e.g., starting from 95:5 to 80:20).

o Combine fractions containing the pure product (as determined by TLC) and remove the
solvent in vacuo to yield the final product.
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Section 3: Spectroscopic Characterization
(Predictive Analysis)

No publicly archived spectra exist for this compound. However, a highly accurate prediction of
its *H NMR, 3C NMR, and IR spectra can be made based on established principles and data
from analogs. These predictions are invaluable for confirming the identity and purity of the
synthesized material.[9]

Table 2: Predicted Spectroscopic Data
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Rationale and

Spectrum Feature Predicted Value
Notes
The aldehyde proton
~9.9 - 10.1 ppm (s, is highly deshielded
1H NMR Aldehyde-H ppm ( ay
1H) and appears as a
singlet.
Proton ortho to both
) ~8.2 ppm (d, J = 2 Hz,
(400 MHz, Aromatic-H 1H) aldehyde and chloro
group.
) ~7.9 ppm (dd, J =8, 2 Proton ortho to ester,
CDCl3) Aromatic-H
Hz, 1H) meta to chloro.
) ~7.6 ppm (d, J=8 Hz, Proton ortho to chloro,
Aromatic-H
1H) meta to ester.
Methylene protons
~4.4 ppm (q, J =7 Hz, ]
Ethyl-CH2 2H) adjacent to the ester
oxygen.
~1.4 ppm (t, J =7 Hz, Terminal methyl
Ethyl-CHs ppm ( Y
3H) protons.
Typical chemical shift
13C NMR Aldehyde C=0 ~189 - 192 ppm for an aromatic
aldehyde carbonyl.
Typical chemical shift
(100 MHz, Ester C=0 ~164 - 166 ppm for an aromatic ester
carbonyl.
) Quaternary carbon
CDCls) Aromatic C-ClI ~138 - 140 ppm )
attached to chlorine.
. Quaternary carbon
Aromatic C-COOEt ~133 - 135 ppm
attached to the ester.
) Aromatic methine
Aromatic C-H ~128 - 134 ppm
carbons.
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Quaternary carbon

Aromatic C-CHO ~136 - 138 ppm attached to the
aldehyde.
Methylene carbon
Ethyl-CH2 ~62 ppm ]
adjacent to oxygen.
Terminal methyl
Ethyl-CHs ~14 ppm
carbon.
Conjugation with the
C=0 Stretch ~1700 - 1715cm™1 o _
IR aromatic ring slightly
(Aldehyde) (strong)
lowers the frequency.
Distinct, strong
_ ~1720-1735cm! _
(KBr or Film) C=0 Stretch (Ester) absorption for the
(strong)
ester carbonyl.
C-H Stretch Characteristic of sp?

) >3000 cm~t (medium)
(Aromatic)

C-H bonds.[10]

C-H Stretch (Aliphatic) <3000 cm~1 (medium)

Characteristic of sp3
C-H bonds from the
ethyl group.

~1250 - 1300 cm™t
C-O Stretch (Ester)

Strong, characteristic

(strong) ester C-O stretch.

~700 - 800 cm™1 Found in the
C-CI Stretch ] ] ] ]

(medium) fingerprint region.

Section 4: Chemical Reactivity and Synthetic Utility

The utility of Ethyl 2-chloro-5-formylbenzoate lies in the distinct reactivity of its three

functional groups, which can be addressed selectively under different reaction conditions.
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Ethyl 2-chloro-5-formylbenzoate
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Caption: Key synthetic transformations of the title compound.

o The Aldehyde Group (-CHO): As an aromatic aldehyde, it is a versatile handle for
nucleophilic additions and C-C bond formations. While resonance with the aromatic ring
makes it slightly less reactive than aliphatic aldehydes, it readily undergoes a wide range of
transformations.[11][12]

o Reductive Amination: Reaction with primary or secondary amines in the presence of a mild
reducing agent (e.g., sodium triacetoxyborohydride) provides access to substituted
benzylamines.

o Wittig Reaction: Forms alkenes upon reaction with phosphorus ylides, enabling chain
extension.

o Oxidation: Can be selectively oxidized to a carboxylic acid using agents like potassium
permanganate or hydrogen peroxide, yielding a dicarboxylic acid monoester.

e The Ethyl Ester Group (-COOEt): This group is stable under many conditions used to modify
the aldehyde, but it can be readily transformed when desired.

o Hydrolysis (Saponification): Treatment with aqueous base (e.g., NaOH, KOH) followed by
acidification hydrolyzes the ester to the corresponding carboxylic acid.[13][14]
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o Aminolysis: Direct reaction with amines at elevated temperatures can form the
corresponding amide.[13]

o Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH4) will reduce both
the ester and the aldehyde to hydroxyl groups, yielding a diol.

o The Aryl Chloride (-Cl): The C-Cl bond is the most robust group but is an excellent site for
modern cross-coupling reactions, which are fundamental to drug discovery.

o Suzuki-Miyaura Coupling: Palladium-catalyzed reaction with boronic acids or esters is a
powerful method for creating biaryl structures. While aryl chlorides are more challenging to
activate than bromides or iodides, modern catalyst systems are highly effective.[15][16]
[17]

o Buchwald-Hartwig Amination: Palladium-catalyzed coupling with amines provides a direct
route to N-aryl compounds.

o Sonogashira Coupling: Palladium-catalyzed reaction with terminal alkynes to form aryl-
alkyne structures.

Section 5: Handling, Storage, and Safety

A specific Safety Data Sheet (SDS) for Ethyl 2-chloro-5-formylbenzoate is not publicly
available. The following guidance is based on the hazard profiles of structurally similar
compounds like Ethyl 4-chlorobenzoate and Methyl 2-formylbenzoate.[4][18] A substance-
specific risk assessment must be performed before use.

Table 3: Summary of Potential Hazards and Precautions
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Category

Guidance

GHS Hazards

Warning. Likely to be classified as: Harmful if
swallowed (Acute Toxicity, Oral), Causes skin
irritation, and Causes serious eye irritation. May

cause respiratory irritation.[2][4]

Personal Protective

Engineering Controls: Use only in a well-
ventilated area, preferably in a chemical fume
hood.

Equipment (PPE)

Eye/Face Protection: Wear chemical safety

goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g.,

nitrile) and a lab coat.

Respiratory Protection: If dust or aerosols are

generated, use a NIOSH-approved respirator.

First Aid

If Inhaled: Move person to fresh air.

In Case of Skin Contact: Wash off immediately

with plenty of soap and water.

In Case of Eye Contact: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.

If Swallowed: Rinse mouth. Do NOT induce

vomiting. Seek medical advice.

Store in a tightly closed container in a cool, dry,

Storage and well-ventilated place. Keep away from
strong oxidizing agents and strong bases.
Dispose of contents/container to an approved

Disposal waste disposal plant in accordance with local,

state, and federal regulations.
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Conclusion

Ethyl 2-chloro-5-formylbenzoate emerges as a potent and versatile chemical intermediate.

Despite the current scarcity of published data, its molecular architecture allows for reliable

prediction of its properties and reactivity. The three distinct functional groups offer a playbook

for complex, multi-step syntheses, enabling access to a wide array of novel structures. This

guide provides the foundational knowledge and practical protocols necessary for researchers

to confidently and effectively utilize this building block in their synthetic endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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